Benzoylecgonine-d3

Specification

• Description: Benzoylecgonine-d3 (CRM) is a certified reference material intended for use as an internal standard for the quantification of benzoylecgonine by GC- or LC-MS. Benzoylecgonine is a major metabolite of cocaine. Benzoylecgonine is regulated as a Schedule II compound in the United States. Benzoylecgonine-d3 (CRM) is provided as a DEA exempt preparation. This product is intended for research and forensic applications.; A stable-labeled internal standard suitable for isotope dilution methods or benzoylecgonine testing in urine, saliva, blood, or hair by GC/MS or LC/MS for applications in clinical toxicology, urine drug testing, pain prescription monitoring or forensic analysis. Benzoylecgonine is the primary metabolite of cocaine and a major biomarker for determination of cocaine use.
• CAS No.: 115732-68-8
• Molecular Formula: C16H19NO4
• Molecular Weight: 292.34 g/mol
• IUPAC Name: (1R,2R,3S,5S)-3-benzoyloxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• Standard InChI: InChI=1S/C16H19NO4/c1-17-11-7-8-12(17)14(15(18)19)13(9-11)21-16(20)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,18,19)/t11-,12+,13-,14+/m0/s1/i1D3
• Standard InChI Key: GVGYEFKIHJTNQZ-GZBWLTEMSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC=CC=C3)C(=O)O
• SMILES: CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O
• Canonical SMILES: CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3)C(=O)O